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Compound of Interest

Compound Name:
Methyl 2,3-Diaminobenzoate

Hydrochloride

Cat. No.: B1420741 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and spectroscopic data of Methyl 2,3-Diaminobenzoate Hydrochloride. This

compound serves as a valuable intermediate in the synthesis of various pharmaceuticals and

agrochemicals.

Chemical Structure and Properties
Methyl 2,3-Diaminobenzoate Hydrochloride is the hydrochloride salt of Methyl 2,3-

Diaminobenzoate. The core structure consists of a benzene ring substituted with a methyl ester

group and two amino groups at the 2 and 3 positions. In the hydrochloride form, one of the

amino groups is protonated, and a chloride ion is present to balance the charge.

The chemical formula for Methyl 2,3-Diaminobenzoate is C₈H₁₀N₂O₂[1][2][3][4][5], and its

molecular weight is 166.18 g/mol [3][4]. The hydrochloride salt has a molecular formula of

C₈H₁₁ClN₂O₂ and a molecular weight of 202.64 g/mol [6].
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Property Value Source

CAS Number
107582-20-7 (free base),

1189942-66-2 (hydrochloride)
[2][6]

Molecular Formula C₈H₁₁ClN₂O₂ [6]

Molecular Weight 202.64 g/mol [6]

Appearance
Yellow solid[7][8], Light brown

crystalline powder[3]
[3][7][8]

Melting Point

68-70 °C (free base)[3][9],

>140 °C (dec.) (hydrochloride)

[6]

[3][6][9]

Solubility
Soluble in DMSO and

Methanol[6]
[6]

Storage Temperature -20°C Freezer[6][9] [6][9]

Synthesis Protocols
Several methods for the synthesis of Methyl 2,3-Diaminobenzoate have been reported.

Method 1: From 2,3-Diaminobenzoic Acid
A general procedure involves the esterification of 2,3-Diaminobenzoic acid.

Experimental Protocol:

Dissolve 2,3-Diaminobenzoic acid (3 mmol) in 25 ml of methanol in a two-neck round-bottom

flask.[10]

Cool the solution in an ice bath.[10]

Add thionyl chloride (SOCl₂) (30 mmol) dropwise.[10]

Remove the ice bath and stir the mixture at 45°C overnight.[10]

Cool the reaction mixture to room temperature and pour it into 100 ml of water.[10]
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Neutralize the solution with solid potassium carbonate (K₂CO₃) until the pH is basic.[10]

Extract the product with ethyl acetate (4 times).[10]

Combine the organic extracts, dry over magnesium sulfate (MgSO₄), and remove the

solvent.[10]

Purify the resulting oily residue by column chromatography on silica gel using a hexane/ethyl

acetate mixture (1:1 v/v) as the eluent to obtain pure Methyl 2,3-Diaminobenzoate.[10]

Method 2: From Methyl 2-amino-3-nitrobenzoate
Another common method is the reduction of the nitro group of Methyl 2-amino-3-nitrobenzoate.

Experimental Protocol:

To a nitrogen-saturated solution of methyl 2-amino-3-nitrobenzoate (0.26 mol) in anhydrous

ethanol (800 mL), add palladium hydroxide on carbon (10g, 20% w/w Pd, 58.75% w/w

water).[7]

Degas the slurry and stir it vigorously at room temperature under a hydrogen atmosphere (4

atm) for 48 hours.[7]

After the reaction is complete, remove the catalyst by filtration.[7]

Concentrate the filtrate under vacuum to yield Methyl 2,3-Diaminobenzoate as a dark orange

oil, which solidifies upon standing.[7]

Spectroscopic Data
¹H NMR Spectroscopy
The proton nuclear magnetic resonance (¹H NMR) spectrum provides characteristic signals for

the protons in the molecule.

¹H NMR (500 MHz, DMSO-d₆): δ 7.49 (dd, J = 8.1, 1.4 Hz, 1H), 6.87 (dd, J = 7.5, 1.4 Hz,

1H), 6.62 (t, J = 7.8 Hz, 1H), 4.84 (s, 2H, NH₂), 4.48 (s, 2H, NH₂), 3.89 (s, 3H, OCH₃).[10]
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¹H NMR (300 MHz, DMSO-d₆): δ 7.06 (d, 1H), 6.70 (d, 1H), 6.38 (t, 1H), 6.20 (br s, 1H, NH),

4.80 (br s, 1H, NH), 3.74 (s, 3H, OCH₃).[7]

Visualizations
Chemical Structure of Methyl 2,3-Diaminobenzoate
Hydrochloride
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Caption: Chemical structure of Methyl 2,3-Diaminobenzoate Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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